- Enantioselective Total Synthesis of (+)-Heilonine, Journal of the American Chemical Society, 2021, 143(40), 16394-16400
Cas no 948595-00-4 ((R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol)
(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol is a chiral organocatalyst featuring a pyrrolidine core flanked by two electron-deficient 3,5-bis(trifluoromethyl)phenyl groups. The trifluoromethyl substituents enhance its Lewis acidity, making it highly effective in asymmetric transformations, particularly in enantioselective C–C bond-forming reactions. The rigid pyrrolidine scaffold ensures precise stereocontrol, while the hydroxyl group provides additional coordination sites for substrates. This compound is valued for its stability under catalytic conditions and its ability to operate at low loadings. Its structural design facilitates high enantioselectivity in reactions such as Michael additions and aldol condensations, making it a versatile tool in synthetic organic chemistry and pharmaceutical applications.
948595-00-4 structure
Product Name:(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol
CAS No:948595-00-4
MF:C21H15F12NO
MW:525.330747842789
MDL:MFCD10566975
CID:831240
PubChem ID:329760438
Update Time:2025-06-07
(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (R)-bis(3,5-bis(trifluoroMethyl)phenyl)(pyrrolidin-2-yl)Methanol
- 2-Pyrrolidinemethanol, a,a-bis[3,5-bis(trifluoromethyl)phenyl]-, (2R)-
- (R)-α,α-Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol
- 2-Pyrrolidinemethanol,a,a-bis[3,5-bis(trifluoromethyl)phenyl]-,(2R)-
- (R)-alpha,alpha-Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol
- C21H15F12NO
- ITXPGQOGEYWAKW-MRXNPFEDSA-N
- BCP07827
- 2935AH
- (R)-bis(3,5-bis(trifluoroMethyl)phenyl)(pyrrolidin
- bis[3,5-bis(trifluoromethyl)phenyl][(2R)-pyrrolidin-2-yl]methanol
- (2R)-bis(3,5-bis(trifluorome
- (2R)-α,α-Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol (ACI)
- B5882
- (2R)-bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol
- 948595-00-4
- bis[3,5-bis(trifluoromethyl)phenyl]-[(2R)-pyrrolidin-2-yl]methanol
- (R)-Bis[3,5-bis(trifluoromethyl)phenyl](pyrrolidin-2-yl)methanol
- (2R)-I+/-,I+/--Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol
- BIS[3,5-BIS(TRIFLUOROMETHYL)PHENYL]((2R)-PYRROLIDIN-2-YL)METHANOL
- A,
- AS-71812
- A-bis[3,5-bis(trifluoromethyl)phenyl]-, (2R)-
- MFCD10566975
- CS-B0073
- (R)-2-{Bis[3,5-bis(trifluoromethyl)phenyl]-hydroxymethyl}pyrrolidine
- SCHEMBL3008034
- DB-290199
- (R)-alpha,alpha-Bis[3,5-bis(trifluoromethyl)phenyl]-2-pyrrolidinemethanol, >=99.0%
- (R)-Alpha,alpha-bis[3,5-bis-(trifluoromethyl)phenyl]-2-pyrrolidinemethanol
- DTXSID601165405
- 2-Pyrrolidinemethanol,
- AKOS025287324
- (R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol
-
- MDL： MFCD10566975
- Inchi： 1S/C21H15F12NO/c22-18(23,24)12-4-10(5-13(8-12)19(25,26)27)17(35,16-2-1-3-34-16)11-6-14(20(28,29)30)9-15(7-11)21(31,32)33/h4-9,16,34-35H,1-3H2/t16-/m1/s1
- InChI Key： ITXPGQOGEYWAKW-MRXNPFEDSA-N
- SMILES： C([C@@H]1NCCC1)(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)O
Computed Properties
- Exact Mass: 525.09600
- Monoisotopic Mass: 525.0962020g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 35
- Rotatable Bond Count: 3
- Complexity: 634
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.299
- XLogP3: 6.2
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.465±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 113-117 °C
- Boiling Point: 391.8±42.0 °C at 760 mmHg
- Flash Point: 190.8±27.9 °C
- Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
- PSA: 32.26000
- LogP: 7.07850
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： H303+H313+H333
- Storage Condition：2-8°C
(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj0704-1g |
(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol |
948595-00-4 | 98%,99%e.e. | 1g |
¥700.0 | 2024-07-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XY929-1g |
(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol |
948595-00-4 | 97% | 1g |
253.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XY929-200mg |
(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol |
948595-00-4 | 97% | 200mg |
70.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XY929-5g |
(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol |
948595-00-4 | 97% | 5g |
1014.0CNY | 2021-07-15 | |
| Chemenu | CM197688-5g |
(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol |
948595-00-4 | 95% | 5g |
$327 | 2021-08-05 | |
| Chemenu | CM197688-10g |
(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol |
948595-00-4 | 95% | 10g |
$542 | 2021-08-05 | |
| TRC | T791033-50mg |
(R)-Bis(3,5-bis(Trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol |
948595-00-4 | 50mg |
$ 69.00 | 2023-04-16 | ||
| TRC | T791033-100mg |
(R)-Bis(3,5-bis(Trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol |
948595-00-4 | 100mg |
$ 104.00 | 2023-04-16 | ||
| TRC | T791033-250mg |
(R)-Bis(3,5-bis(Trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol |
948595-00-4 | 250mg |
$ 219.00 | 2023-04-16 | ||
| Chemenu | CM197688-5g |
(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol |
948595-00-4 | 95% | 5g |
$*** | 2023-05-29 |
(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ; heated
Reference
Production Method 2
Reaction Conditions
Reference
- Process and intermediates for the preparation of NEP inhibitors, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ; rt → 65 °C; 22 h, 65 °C
Reference
- Processes for preparing JAKs inhibitors and related intermediate compounds, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ; rt; rt → 65 °C; 22 h, 65 °C
Reference
- Enantioselective synthesis of Janus kinase inhibitor INCB018424 via an organocatalytic aza-Michael reaction, Organic Letters, 2009, 11(9), 1999-2002
(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol Raw materials
(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol Preparation Products
(R)-Bis(3,5-bis(trifluoromethyl)phenyl)(pyrrolidin-2-yl)methanol Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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